Cas no 2172109-07-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid
• CAS No: 2172109-07-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6458056
• PubChem ID: 165512025
• Update Time: 2025-07-02

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamido]acetic acid
• 2172109-07-6
• EN300-1541292

• Inchi： 1S/C26H30N2O5/c1-4-13-28(15-25(30)31)24(29)14-23(17(2)3)27-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h4-12,17,22-23H,1,13-16H2,2-3H3,(H,27,32)(H,30,31)
• InChI Key： KDMYVMLWFPACSA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC(=O)O)CC=C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic Acid (CAS No. 2172109-07-6)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid, identified by its CAS number 2172109-07-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid is characterized by its complex arrangement of functional groups, which contributes to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methyl group at the 4-position, and an N-terminal propenyl chain suggests potential applications in the synthesis of peptides and other bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The Fmoc group, in particular, is widely recognized for its utility in peptide coupling reactions, making this compound a valuable tool for synthetic chemists and biologists alike. The amidoacetic acid moiety further enhances its potential as a building block for more complex molecules.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. The synthesis and characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid have provided new insights into the design of molecules with enhanced pharmacological properties. Studies have shown that modifications to the fluorenylmethoxycarbonyl group can significantly influence the binding affinity and selectivity of target proteins.

The compound's structural features also make it a candidate for further derivatization, allowing researchers to explore its potential in various therapeutic contexts. For instance, the propenyl chain could be utilized to link this molecule to other bioactive agents, creating hybrid compounds with combined functionalities. Such strategies are increasingly employed in the development of multi-target drugs, which aim to address complex diseases more effectively than single-agent therapies.

Advances in computational chemistry have enabled the prediction of biological activities with greater accuracy, facilitating the rational design of novel molecules. The use of molecular modeling techniques has been instrumental in understanding how structural modifications affect the interactions between 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)pentanamidoacetic acid and biological targets. These insights have guided synthetic efforts toward optimizing potency and minimizing side effects.

In addition to its potential as a drug intermediate, this compound may also find applications in materials science and biotechnology. The unique chemical properties of its structure make it suitable for use in polymer synthesis and as a ligand in catalytic systems. Researchers are exploring ways to incorporate these features into novel materials that exhibit enhanced performance characteristics.

The synthesis of complex molecules like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propenyl)pentanamidoacetic acid requires sophisticated synthetic methodologies and precise control over reaction conditions. Recent advancements in green chemistry have encouraged the development of more sustainable synthetic routes, reducing waste and minimizing environmental impact. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and expanding its utility across multiple fields. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex challenges.